2-(3,4-dimethoxyphenyl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,4-dimethoxyphenyl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole is a chemical compound that belongs to the benzimidazole family. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.
Scientific Research Applications
Synthesis and Antiviral Activity
Research has been conducted on derivatives similar to 2-(3,4-dimethoxyphenyl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole for their antiviral activities. For instance, a study involving the synthesis of benzyl-substituted imidazo[1,5-a]-1,3,5-triazine derivatives explored their inhibitory effects on the replication of ortho- and paramyxoviruses, demonstrating the potential of these compounds in antiviral therapy (Golankiewicz et al., 1995).
Luminescence Sensing
Another study focused on lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylate derivatives, revealing their capability as fluorescence sensors for benzaldehyde-based derivatives. This highlights their potential application in chemical sensing and environmental monitoring (Shi et al., 2015).
Antihypertensive Activity
N-(biphenylylmethyl)imidazoles, a related class of compounds, have been identified as potent, orally active antihypertensives, indicating the relevance of benzimidazole derivatives in the development of new therapeutic agents for hypertension (Carini et al., 1991).
Cytotoxic and Antibacterial Studies
The synthesis of p-benzyl-substituted NHC–silver(I) acetate compounds derived from imidazole has been explored for cytotoxic and antibacterial properties. These studies suggest the potential of benzimidazole derivatives in developing new anticancer and antimicrobial agents (Streciwilk et al., 2014).
Antioxidant Activities
Research on novel 1,3,4-oxadiazole and imine containing 1H-benzimidazoles has evaluated their in vitro antioxidant properties, indicating their potential as therapeutic agents in oxidative stress-related diseases (Alp et al., 2015).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2/c1-16-8-10-17(11-9-16)15-25-20-7-5-4-6-19(20)24-23(25)18-12-13-21(26-2)22(14-18)27-3/h4-14H,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWZJDUYKFWWWJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethoxyphenyl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.